Cas no 1019096-57-1 (5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide
• CAS No: 1019096-57-1
• MF: C₂₀H₁₇BrN₄O₄S
• MW: 489.342382192612
• CID: 6407966
• PubChem ID: 25282200
• Update Time: 2025-05-20

5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide
• 5-bromo-N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]furan-2-carboxamide
• F5030-1165
• 1019096-57-1
• AKOS016390883
• 5-bromo-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide
• VU0630594-1

• Inchi： 1S/C20H17BrN4O4S/c1-11-8-18(23-19(26)15-6-7-17(21)29-15)25(24-11)20-22-13(10-30-20)12-4-5-14(27-2)16(9-12)28-3/h4-10H,1-3H3,(H,23,26)
• InChI Key： ZGIICVQPUROWDR-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)=O

Computed Properties

• Exact Mass: 488.01539g/mol
• Monoisotopic Mass: 488.01539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 120Ų

Additional information on 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide

Introduction to 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide and Its Significance in Modern Chemical Biology

5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide, identified by its CAS number 1019096-57-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural complexity of this compound, featuring a furan-2-carboxamide moiety linked to a pyrazole and thiazole core, suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration.

The pyrazole and thiazole moieties are well-documented heterocyclic systems known for their broad spectrum of biological activities. Pyrazoles, in particular, have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of a 3,4-dimethoxyphenyl group in the structure further enhances its pharmacological potential by introducing hydrophobic interactions and electronic effects that can influence binding affinity. The bromo substituent on the nitrogen atom of the amide group adds another layer of functional diversity, enabling further derivatization and optimization for specific biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways, particularly those involving nuclear factor kappa B (NF-κB) signaling. NF-κB is a critical transcription factor involved in the regulation of immune responses, apoptosis, and cell survival. Compounds that can selectively inhibit NF-κB activation have shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The structural features of 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide suggest that it may interact with NF-κB pathway components, potentially leading to novel therapeutic strategies.

Moreover, the furan-2-carboxamide moiety is known to exhibit significant bioactivity in various pharmacological contexts. Furan derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The amide group provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity. The combination of these structural elements in 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide makes it a versatile scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide. These methods allow researchers to predict binding modes and affinities with high accuracy, facilitating the design of experiments that can validate these predictions experimentally. Such integrative approaches are crucial for accelerating the drug discovery process and bringing novel therapeutics to market more efficiently.

The synthesis of complex molecules like 5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide presents unique challenges due to their intricate structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis combined with modern purification methods ensure that the final product meets the stringent requirements for pharmaceutical applications. The ability to synthesize these complex structures underscores the growing capability of synthetic chemists to address the demands of modern drug discovery.

In conclusion,5-bromo-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yli}furan - 2 - carboxamide (CAS no 1019096 - 57 - 1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new therapeutic targets and develop innovative drug discovery strategies,this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.